Cas no 1342145-62-3 (1-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1342145-62-3
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• MDL: MFCD17272793
• CID: 5560551
• PubChem ID: 63031673
• Update Time: 2023-07-07

1-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1342145-62-3
• AKOS012330863
• 1-(pyrimidin-4-yl)pyrrolidine-3-carboxylic acid
• EN300-904786
• 1-(Pyrimidin-4-yl)pyrrolidine-3-carboxylic acid

• MDL： MFCD17272793
• Inchi： 1S/C9H11N3O2/c13-9(14)7-2-4-12(5-7)8-1-3-10-6-11-8/h1,3,6-7H,2,4-5H2,(H,13,14)
• InChI Key： QNKJAJRPGSJOBG-UHFFFAOYSA-N
• SMILES： OC(C1CN(C2C=CN=CN=2)CC1)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids